Cas no 2227726-50-1 ((2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine
• CAS No: 2227726-50-1
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6320753
• PubChem ID: 165852208
• Update Time: 2025-10-30

(2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine
• EN300-1906113
• 2227726-50-1

• Inchi： 1S/C9H11BrN2O2/c1-6(11)2-7-3-8(10)5-9(4-7)12(13)14/h3-6H,2,11H2,1H3/t6-/m1/s1
• InChI Key： BYKXPGDKBHUAGF-ZCFIWIBFSA-N
• SMILES： BrC1C=C(C=C(C=1)C[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine

Comprehensive Overview of (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine (CAS No. 2227726-50-1)

The compound (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine, identified by its CAS number 2227726-50-1, is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a 3-bromo-5-nitrophenyl moiety and a stereogenic center at the propan-2-amine group, make it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery, aligning with the growing demand for enantiomerically pure compounds in modern medicine.

In recent years, the scientific community has focused on chiral building blocks like (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine to address challenges in targeted drug delivery and enzyme inhibition. The compound's nitro and bromo functional groups offer versatile reactivity for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with trending topics such as AI-driven molecular design and computational chemistry, where researchers frequently search for "novel amine derivatives for kinase inhibitors" or "chiral auxiliaries in asymmetric catalysis."

The physicochemical properties of CAS 2227726-50-1 contribute to its utility in medicinal chemistry. Its moderate lipophilicity (predicted LogP ~2.1) and molecular weight (269.1 g/mol) suggest favorable bioavailability for lead optimization. Current literature highlights its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology research. The compound's X-ray crystallography data, where available, provides insights into its molecular conformation—a key consideration for structure-activity relationship (SAR) studies.

From a synthetic perspective, (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine serves as a precursor for heterocyclic compounds through reactions like Buchwald-Hartwig amination or palladium-catalyzed cross-coupling. These methods dominate recent publications on C-N bond formation, reflecting industry demand for efficient green chemistry approaches. Laboratories frequently search for "bromophenylamine derivatives" or "nitroaromatic amine applications," underscoring the compound's relevance in contemporary organic synthesis.

Quality control of 2227726-50-1 typically involves HPLC chiral separation to ensure enantiopurity, complemented by NMR spectroscopy and mass spectrometry. These analytical techniques address common queries about "characterization of chiral amines" or "validation of pharmaceutical intermediates." The compound's stability under various pH conditions makes it suitable for formulation development, particularly in projects investigating blood-brain barrier penetration—a trending focus area in CNS drug development.

Emerging applications of CAS 2227726-50-1 include its use in fluorescence probes for detecting cellular processes, leveraging its aromatic electron-withdrawing groups. This connects to popular searches about "small molecule sensors" and "bioimaging agents." Additionally, its potential in metal-organic frameworks (MOFs) design is being explored, responding to the rising interest in "functional materials for gas storage."

Regulatory considerations for (2R)-1-(3-bromo-5-nitrophenyl)propan-2-amine emphasize proper laboratory safety protocols rather than restrictive classifications. Its handling aligns with standard practices for nitroaromatic compounds, addressing common questions about "safe handling of brominated intermediates." The compound's environmental fate data, when available, supports its responsible use in line with green chemistry principles—a major concern in current sustainable chemistry discussions.

Future research directions for this compound may explore its structure-property relationships through quantitative structure-activity relationship (QSAR) modeling, a technique frequently searched alongside "drug-likeness prediction." The integration of machine learning in molecular design could further unlock its potential, particularly in fragment-based drug discovery—a cutting-edge approach dominating recent scientific literature.